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Compound of Interest

Compound Name:
N-Benzylaminoacetaldehyde

diethyl acetal

Cat. No.: B1268064 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the known physical properties

of N-Benzylaminoacetaldehyde diethyl acetal (CAS No: 61190-10-1). The information herein

is compiled from various chemical data sources to support research and development

activities.

Core Physical and Chemical Data
N-Benzylaminoacetaldehyde diethyl acetal, systematically named N-benzyl-2,2-

diethoxyethanamine, is a liquid organic compound. A summary of its key physical properties is

presented in the table below for ease of reference and comparison.
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Property Value

CAS Number 61190-10-1

Molecular Formula C₁₃H₂₁NO₂

Molecular Weight 223.32 g/mol [1]

Appearance Clear, colorless to yellow liquid[2]

Physical Form Liquid[2][3]

Purity (Assay by GC) ≥95.0%[2]

Boiling Point 115-117 °C at 1 mmHg

Density Data not available

Refractive Index 1.489 at 20°C

Experimental Protocols: A Generalized Approach
While a specific, peer-reviewed experimental protocol for the synthesis of N-
Benzylaminoacetaldehyde diethyl acetal is not detailed in the readily available literature, a

general and widely applicable method for the synthesis of acetals from aldehydes and alcohols

can be outlined. This serves as a foundational methodology for laboratory preparation.

General Procedure for Acetal Synthesis
This protocol describes the acid-catalyzed reaction of an aldehyde with an alcohol to form an

acetal, a fundamental transformation in organic synthesis.

Materials and Equipment:

Round-bottom flask equipped with a magnetic stirrer

Reflux condenser and Dean-Stark apparatus (for water removal)

Heating mantle

Separatory funnel
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Standard laboratory glassware

Aldehyde (e.g., aminoacetaldehyde precursor)

Alcohol (e.g., ethanol for diethyl acetal)

Acid catalyst (e.g., p-toluenesulfonic acid, anhydrous HCl)

Anhydrous solvent (e.g., toluene)

Neutralizing agent (e.g., saturated sodium bicarbonate solution)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Reaction Setup: To a dry round-bottom flask containing a magnetic stir bar, add the aldehyde

and a suitable anhydrous solvent such as toluene.

Addition of Alcohol: Add a slight excess (typically 2.2 to 2.5 equivalents) of the alcohol

(ethanol) to the flask.

Catalyst Introduction: Introduce a catalytic amount of the acid catalyst (e.g., 0.1-1 mol%) to

the reaction mixture.

Reaction Execution: Equip the flask with a Dean-Stark apparatus and a reflux condenser.

Heat the mixture to reflux. The azeotropic removal of water will drive the equilibrium towards

the formation of the acetal. Monitor the reaction progress by observing the amount of water

collected.

Work-up: Once the reaction is complete (as determined by TLC or GC analysis), cool the

mixture to room temperature. Neutralize the acid catalyst by washing the reaction mixture

with a saturated solution of sodium bicarbonate.

Isolation: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it

sequentially with water and brine.
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Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

anhydrous MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be further purified by vacuum distillation to obtain the

pure acetal.

Characterization: The identity and purity of the synthesized N-Benzylaminoacetaldehyde
diethyl acetal should be confirmed using standard analytical techniques such as Gas

Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR)

spectroscopy.

Visualization of the Synthetic Pathway
The following diagram illustrates the logical progression of the general synthesis of an acetal

from an aldehyde and an alcohol, representing the core chemical transformation.
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Caption: A logical workflow for the general synthesis of an acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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